
physical and chemical characteristics of pure
versus technical grade CaH2

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Calcium hydride (CaH2)

Cat. No.: B3029769 Get Quote

An In-depth Technical Guide to the Physical and Chemical Characteristics of Pure Versus
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For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium hydride (CaH₂) is a saline hydride widely recognized for its potent desiccating and

reducing capabilities.[1][2][3] As a versatile reagent, it finds applications ranging from the

rigorous drying of aprotic solvents to the synthesis of fine chemicals and metal powders.[3][4]

[5] However, the efficacy and safety of CaH₂ are profoundly dependent on its purity.

Commercially, CaH₂ is available in various grades, most commonly "technical" and "pure" (or

reagent) grades. For the discerning scientist, particularly in the fields of pharmaceutical

development and high-stakes research, understanding the nuanced differences between these

grades is not merely a matter of academic interest but a critical determinant of experimental

success, reproducibility, and safety.

This guide provides a comprehensive examination of the distinct physical and chemical

characteristics of pure versus technical grade calcium hydride. We will delve into how common

impurities influence reactivity, explore the causality behind handling protocols, and present

methodologies for quality assessment, empowering researchers to make informed decisions in

reagent selection and application.
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Genesis of Grades: Synthesis and Impurities
Calcium hydride is predominantly synthesized by the direct combination of elemental calcium

and hydrogen gas at elevated temperatures (300-400°C).[1][6][7]

Ca (s) + H₂ (g) → CaH₂ (s)

The grade of the final product is largely dictated by the purity of the starting calcium metal and

the stringency of the reaction and handling conditions.

Technical Grade: This grade is produced for general industrial applications where high purity

is not the primary concern.[8][9][10] Consequently, it contains a higher percentage of

impurities. The most common impurities are unreacted calcium metal (up to 6%) and a

surface layer of calcium oxide (CaO) and/or calcium hydroxide (Ca(OH)₂), formed from

exposure to air and moisture[11][12]. The commercial product typically contains 90-96%

CaH₂.[11]

Pure/Reagent Grade: Intended for laboratory synthesis and analytical work, this grade is

produced using purer starting materials under more controlled, inert conditions to minimize

contamination.[8][13] Purity levels are typically ≥95% (by gas-volumetric analysis) and can

reach 99.99% for trace metals basis grades.[14]

Part 1: A Comparative Analysis of Physical
Characteristics
The presence of impurities in technical grade CaH₂ leads to discernible differences in its

physical properties when compared to its pure counterpart. These distinctions are often the first

line of identification for a researcher.

Caption: Core physical property differences between CaH₂ grades.

Table 1: Comparative Physical Properties of Pure vs. Technical Grade CaH₂
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Property
Pure Calcium
Hydride

Technical Grade
Calcium Hydride

Rationale for
Difference

Appearance

White or colorless

crystalline

powder/prisms.[1][3]

[12][15]

Grey or grayish-white

powder, granules, or

lumps.[6][11]

The grey color is

primarily due to the

presence of unreacted

metallic calcium.[11]

[12]

CAS Number 7789-78-8[4][14] 7789-78-8[4][14]

The CAS number

identifies the core

chemical entity, not

the grade.

Molecular Weight
42.094 g/mol [1][11]

[16]

42.094 g/mol (for the

CaH₂ component)[1]

[11][16]

The molecular weight

is a constant for the

CaH₂ molecule itself.

Density ~1.9 g/cm³[1][17]
1.7 - 1.9 g/cm³[6][11]

[18]

The density can be

slightly lower and

more variable due to

the presence of lower-

density impurities like

CaO and Ca(OH)₂.

Melting Point
816 °C (in a hydrogen

atmosphere)[1][6][18]

Variable, often cited

with decomposition

around 675 °C.[19]

[20]

Impurities can lower

the melting point and

promote

decomposition at

lower temperatures.

Crystal Structure Orthorhombic[2][11]
Primarily

Orthorhombic[2][11]

The bulk material

retains the

orthorhombic structure

of CaH₂, but impurities

may exist as separate

phases.
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Part 2: Divergent Chemical Characteristics and
Reactivity
The chemical behavior of CaH₂ is where the distinction between grades becomes most critical.

Impurities in the technical grade product can alter reaction kinetics, introduce contaminants,

and pose unforeseen safety hazards.

Reactivity with Protic Solvents (e.g., Water, Alcohols)
The primary chemical reaction of interest is the vigorous, exothermic reaction with water to

produce calcium hydroxide and flammable hydrogen gas.[6][18][21]

CaH₂ (s) + 2H₂O (l) → Ca(OH)₂ (aq/s) + 2H₂ (g)

Pure Grade: The reaction is clean and predictable. The stoichiometry is reliable, making pure

CaH₂ an excellent source for generating a known quantity of high-purity hydrogen gas.[5] Its

reaction rate is typically fast and consistent.

Technical Grade: The reaction can be misleading.

Slower Onset: A surface layer of calcium oxide/hydroxide can passivate the particles,

initially slowing the reaction rate. This can give a false sense of security before the

reaction proceeds vigorously.

Side Reactions: Unreacted metallic calcium also reacts with water, but with different

stoichiometry and thermal profile: Ca (s) + 2H₂O (l) → Ca(OH)₂ (aq/s) + H₂ (g).

Inaccurate Gas Yield: The presence of non-hydride impurities means that a given mass of

technical grade material will liberate less hydrogen than the theoretical amount,

complicating its use as a quantitative hydrogen source.

Similarly, with alcohols, both grades react to form the corresponding calcium alkoxide and

hydrogen gas.[1][7][18]

CaH₂ (s) + 2ROH (l) → Ca(OR)₂ + 2H₂ (g)
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In drug development, where solvents must be rendered anhydrous, the use of technical grade

CaH₂ can introduce basic CaO impurities, which could catalyze unwanted side reactions or

degradation of sensitive substrates.

Performance as a Reducing Agent
Calcium hydride is used to reduce metal oxides to their respective metals at high temperatures

(600-1000°C).[1][3]

Pure Grade: Provides a more efficient and controlled reduction, minimizing the introduction

of impurities into the final metal product. This is critical in the synthesis of high-purity metals

for electronics or specialized alloys.[13]

Technical Grade: The presence of CaO means a portion of the reagent is already in an

oxidized state, reducing its overall reducing capacity. Furthermore, impurities from the

technical grade material can be incorporated into the target metal, altering its properties.

Technical Grade CaH₂ Used in Synthesis

Potential Consequences in Sensitive Reactions

Technical Grade CaH₂

Contains Impurities:
- Unreacted Ca Metal

- Calcium Oxide (CaO)
- Calcium Hydroxide (Ca(OH)₂)

Unwanted Side Reactions
(e.g., base-catalyzed degradation)

CaO is basic

Reduced Product Yield
(lower active reagent conc.)

non-reactive mass

Product Contamination
(e.g., Ca salts in API)

soluble Ca salts

Inconsistent Reaction Kinetics
(passivation layer)

CaO/Ca(OH)₂ coating

Receive CaH₂ Sample Handle in
Inert Atmosphere

Accurately Weigh
~0.1 g Sample

React with H₂O/Acid
in Gas-Tight Apparatus

Collect Evolved H₂

via Water Displacement
Record Gas Volume,

Temp & Pressure
Calculate % Purity
(Corrected to STP) Report Grade

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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